Cas no 1193387-57-3 (5-(2-chloroacetyl)thiophene-3-carboxylic acid)

• Product Name: 5-(2-chloroacetyl)thiophene-3-carboxylic acid
• CAS No: 1193387-57-3
• MF: C₇H₅ClO₃S
• MW: 204.630800008774
• CID: 4576651
• PubChem ID: 45792017
• Update Time: 2024-11-05

5-(2-chloroacetyl)thiophene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(2-chloroacetyl)thiophene-3-carboxylic acid
• 5-(2-chloroacetyl)thiophene-3-carboxylicacid
• Z753872050
• EN300-52476
• 1193387-57-3
• AKOS026728663
• CHEMBL5196840
• G45905
• C7H5ClO3S

• Inchi： 1S/C7H5ClO3S/c8-2-5(9)6-1-4(3-12-6)7(10)11/h1,3H,2H2,(H,10,11)
• InChI Key： SVLBUVOIYMNXIP-UHFFFAOYSA-N
• SMILES： C1SC(C(CCl)=O)=CC=1C(O)=O

Computed Properties

• Exact Mass: 203.9647929g/mol
• Monoisotopic Mass: 203.9647929g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 82.6Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Melting Point: 147-149 °C
• Boiling Point: 433.2±35.0 °C at 760 mmHg
• Flash Point: 215.8±25.9 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

5-(2-chloroacetyl)thiophene-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxylic acids